CPDA
CPDA
CPDA is a novel potent SHIP2 inhibitor that can effectively ameliorate insulin resistance in 3T3-L1 adipocytes.Target: SHIP2in vitro: CPDA was found to enhance insulin signaling.in vivo: CPDA greatly improves abnormal glucose metabolism in diabetic animals. CPDA was also found to improve the abnormal glucose metabolism in db/db mice.
Brand Name:
Vulcanchem
CAS No.:
1415834-63-7
VCID:
VC0002871
InChI:
InChI=1S/C20H15ClF2N2O2/c21-14-6-4-13(5-7-14)12-27-15-8-9-24-19(10-15)25-20(26)11-16-17(22)2-1-3-18(16)23/h1-10H,11-12H2,(H,24,25,26)
SMILES:
C1=CC(=C(C(=C1)F)CC(=O)NC2=NC=CC(=C2)OCC3=CC=C(C=C3)Cl)F
Molecular Formula:
C20H15ClF2N2O2
Molecular Weight:
388.8
CPDA
CAS No.: 1415834-63-7
Inhibitors
VCID: VC0002871
Molecular Formula: C20H15ClF2N2O2
Molecular Weight: 388.8
| CAS No. | 1415834-63-7 |
|---|---|
| Product Name | CPDA |
| Molecular Formula | C20H15ClF2N2O2 |
| Molecular Weight | 388.8 |
| IUPAC Name | N-[4-[(4-chlorophenyl)methoxy]pyridin-2-yl]-2-(2,6-difluorophenyl)acetamide |
| Standard InChI | InChI=1S/C20H15ClF2N2O2/c21-14-6-4-13(5-7-14)12-27-15-8-9-24-19(10-15)25-20(26)11-16-17(22)2-1-3-18(16)23/h1-10H,11-12H2,(H,24,25,26) |
| SMILES | C1=CC(=C(C(=C1)F)CC(=O)NC2=NC=CC(=C2)OCC3=CC=C(C=C3)Cl)F |
| Description | CPDA is a novel potent SHIP2 inhibitor that can effectively ameliorate insulin resistance in 3T3-L1 adipocytes.Target: SHIP2in vitro: CPDA was found to enhance insulin signaling.in vivo: CPDA greatly improves abnormal glucose metabolism in diabetic animals. CPDA was also found to improve the abnormal glucose metabolism in db/db mice. |
| Reference | [1]. Rational design and synthesis of 4-substituted 2-pyridin-2-ylamides with inhibitory effects on SH2 domain-containing inositol 5/'-phosphatase 2 (SHIP2). Eur J Med Chem. 2013 Apr;62:649-660. |
| PubChem Compound | 71089297 |
| Last Modified | Nov 11 2021 |
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